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An In-Depth Technical Guide to 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic Acid

Introduction
1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid is a fascinating molecule that

embodies the unique structural and electronic properties of the cyclopropane ring, combined

with the electronic influence of a methoxy-substituted aromatic system. As a derivative of

cyclopropanecarboxylic acid, it belongs to a class of compounds that has garnered significant

attention in medicinal chemistry and drug discovery. The rigid, three-dimensional nature of the

cyclopropane scaffold is widely utilized to enhance pharmacological properties such as

potency, metabolic stability, and solubility, while reducing off-target effects.[1]

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of the chemical properties, synthesis, and reactivity of 1-(2-
Methoxyphenyl)cyclopropane-1-carboxylic acid. We will delve into its spectroscopic

signature, explore plausible synthetic routes with detailed protocols, and discuss its reactivity,

grounded in mechanistic principles. The insights provided herein are designed to equip

scientists with the foundational knowledge required to effectively utilize this molecule in their

research endeavors.
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The core structure consists of a cyclopropane ring geminally substituted at the C1 position with

a carboxylic acid group and a 2-methoxyphenyl group. This arrangement dictates its physical

and chemical behavior.

Table 1: Core Properties of 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid

Property Value Source

IUPAC Name

1-(2-

methoxyphenyl)cyclopropane-

1-carboxylic acid

-

Synonyms

1-(2-

Methoxyphenyl)cyclopropanec

arboxylic acid

[2]

CAS Number 74205-24-6 [2]

Molecular Formula C₁₁H₁₂O₃ [3]

Molecular Weight 192.21 g/mol [3]

Predicted Boiling Point 358.5 ± 35.0 °C [2]

Predicted Density 1.263 ± 0.06 g/cm³ [2]

Predicted pKa 4.34 ± 0.20 [2]

Note: Predicted values are computationally derived and should be used as estimates pending

experimental verification.
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Step 1: Cyclopropanation

Step 2: Hydrolysis

2-Methoxyphenylacetonitrile

1-(2-Methoxyphenyl)cyclopropane-1-carbonitrile

NaOH, PTC
(e.g., TBAB)

1,2-Dibromoethane

1-(2-Methoxyphenyl)cyclopropane-1-carbonitrile

Target Molecule:
1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid

Conc. HCl or H₂SO₄

Heat (Reflux)

Carboxylic Acid Reactions Aromatic Ring Reactions Cyclopropane Ring Reactions

1-(2-Methoxyphenyl)cyclopropane-
1-carboxylic Acid

Ester Formation
(e.g., +ROH, H⁺)

Amide Formation
(e.g., +R₂NH, coupling agent)

Acid Chloride Formation
(e.g., +SOCl₂)

Electrophilic Aromatic Substitution
(e.g., Nitration, Halogenation)

(ortho/para to -OCH₃)

Ring Opening
(Under harsh conditions,

e.g., strong acid, hydrogenation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1369874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1369874?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. namiki-s.co.jp [namiki-s.co.jp]

2. 1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid | 74205-24-6
[amp.chemicalbook.com]

3. 2-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid | C11H12O3 | CID 13972195 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369874#1-2-methoxyphenyl-cyclopropane-1-
carboxylic-acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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